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Compound of Interest

Compound Name: Iodoethane-1,1-d2

Cat. No.: B1601439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Iodoethane-1,1-d2 (CAS No. 3652-82-2), a deuterated isotopologue of iodoethane. This

compound serves as a valuable building block in organic synthesis, particularly in the

preparation of deuterated pharmaceutical ingredients and for use in mechanistic studies. This

guide summarizes commercially available sources, provides key specifications, and outlines

the procurement process.

Product Specifications and Availability
Iodoethane-1,1-d2 is available from several reputable suppliers of stable isotopes and

research chemicals. The compound is typically offered with high isotopic and chemical purity,

stabilized with copper. The following table summarizes the product specifications from

prominent suppliers.
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Supplier
Product
Number

Isotopic
Purity
(atom % D)

Chemical
Purity

Available
Quantities

Price (USD)

Sigma-

Aldrich
486736 ≥98% ≥99% (CP) 5 g $556.00

Cambridge

Isotope

Laboratories,

Inc.

DLM-1023-5 98% 98% 5 g $516.00

NINGBO

INNO

PHARMCHE

M CO., LTD.

N/A Custom Custom Bulk/Custom Inquire

Note: Pricing and availability are subject to change. "CP" denotes chemically pure. Bulk

quantities and custom synthesis options are often available upon request.

Physicochemical Properties
Iodoethane-1,1-d2 is a liquid at room temperature with the following properties[1]:

Linear Formula: CH₃CD₂I[1][2]

Molecular Weight: 157.98 g/mol [1][2][3]

Boiling Point: 69-73 °C (lit.)[1]

Melting Point: -108 °C (lit.)[1]

Density: 1.974 g/mL at 25 °C[1]

Refractive Index: n20/D 1.509 (lit.)[1]

Storage Temperature: 2-8°C[1][3]
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Procurement Workflow
The process of acquiring Iodoethane-1,1-d2 for research and development purposes typically

follows a standardized workflow. The diagram below illustrates the key steps involved, from

initial identification of the required compound to its final use in the laboratory.

Research & Planning Procurement Logistics & Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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